Cas no 882871-21-8 (potassium;ethyl(trifluoro)boranuide)

Potassium ethyl(trifluoro)boranuide is an organoboron reagent commonly employed in organic synthesis and cross-coupling reactions. Its key advantages include high stability under inert conditions and efficient reactivity as a nucleophilic boron source, particularly in Suzuki-Miyaura couplings. The trifluoroethyl group enhances its solubility in organic solvents, facilitating homogeneous reaction conditions. This compound is often preferred for its compatibility with sensitive substrates and mild reaction conditions, reducing unwanted side reactions. Additionally, its potassium counterion improves handling and shelf stability compared to analogous reagents with more reactive metals. Careful storage under anhydrous conditions is recommended to maintain performance.
potassium;ethyl(trifluoro)boranuide structure
882871-21-8 structure
Product Name:potassium;ethyl(trifluoro)boranuide
CAS No:882871-21-8
MF:C2H5BF3K
MW:135.966
MDL:MFCD04112713
CID:2119192
PubChem ID:23668491
Update Time:2025-06-07

potassium;ethyl(trifluoro)boranuide Chemical and Physical Properties

Names and Identifiers

    • potassium ethynyltrifluoroborate
    • Potassium ethyltrifluoroborate
    • potassium;ethyl(trifluoro)boranuide
    • MDL： MFCD04112713
    • Inchi： InChI=1S/C2H5BF3.K/c1-2-3(4,5)6;/h2H2,1H3;/q-1;+1
    • InChI Key： GIIPADVFWNGSKY-UHFFFAOYSA-N
    • SMILES： CC[B-](F)(F)F.[K+]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1

potassium;ethyl(trifluoro)boranuide Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P2628-1g
potassium;ethyl(trifluoro)boranuide
 882871-21-8 97.0%(W)
1g
 ￥190.0 2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P2628-5g
potassium;ethyl(trifluoro)boranuide
 882871-21-8 97.0%(W)
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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Potassium Ethyltrifluoroborate
 882871-21-8 >97.0%
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 ￥124.20 2022-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
IT542-200mg
Potassium Ethyltrifluoroborate
 882871-21-8 97.0%(W)
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 ￥359.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 ￥956.0 2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P74090-1g
Potassium ethyltrifluoroborate
 882871-21-8 95%
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 ¥53.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P74090-250mg
Potassium ethyltrifluoroborate
 882871-21-8 95%
250mg
 ¥31.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P74090-5g
Potassium ethyltrifluoroborate
 882871-21-8 95%
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 ¥228.0 2024-07-19
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P2628-1G
Potassium Ethyltrifluoroborate
 882871-21-8 >97.0%(W)
1g
 ¥70.00 2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P2628-5G
Potassium Ethyltrifluoroborate
 882871-21-8 >97.0%(W)
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 ¥175.00 2024-04-15

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